N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-(3-methoxypropyl)thiourea
• InChI: InChI=1S/C11H15FN2OS/c1-15-7-3-6-13-11(16)14-10-5-2-4-9(12)8-10/h2,4-5,8H,3,6-7H2,1H3,(H2,13,14,16)
• InChI Key: RIXGSQSNEMSHAW-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)NC1=CC(=CC=C1)F
• Molecular Formula: C11H15FN2OS
• DSSTOX Substance ID: DTXSID10367292
• Molecular Weight: 242.32 g/mol
• CAS RN: 55409-89-7

Description

N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea, also known as NS-102, is a chemical compound that has been studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea is a selective inhibitor of the NR2B subunit of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a glutamate receptor that plays a critical role in synaptic plasticity and learning and memory. The NR2B subunit is particularly important in mediating the excitotoxicity that occurs in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in various in vitro and in vivo models of neurological disorders. It can reduce neuronal cell death, improve synaptic plasticity, and enhance functional recovery. This compound has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea is a highly selective inhibitor of the NR2B subunit, which makes it a valuable tool for studying the role of this subunit in neurological disorders. However, this compound is not without its limitations. It has poor water solubility, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several potential future directions for N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea research. One area of interest is the use of this compound in combination with other drugs or therapies to enhance its neuroprotective effects. Another area of interest is the development of more water-soluble analogs of this compound to improve its in vivo efficacy. Additionally, further studies are needed to elucidate the long-term effects of this compound and its potential for clinical applications.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea involves the reaction of 3-fluoroaniline with 3-methoxypropylisothiocyanate in the presence of a base. The resulting product is then purified through recrystallization to yield this compound in high purity.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea has been extensively studied for its potential therapeutic applications in various neurological disorders, including stroke, traumatic brain injury, and spinal cord injury. Studies have shown that this compound can protect neurons from damage caused by these injuries and improve functional recovery.